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Compound of Interest

Compound Name: AZ10397767

Cat. No.: B1665884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ10397767 is a potent and selective antagonist of the C-X-C chemokine receptor 2 (CXCR2).

CXCR2 and its ligands, such as CXCL8 (IL-8), are frequently implicated in tumor progression,

angiogenesis, and the recruitment of tumor-associated neutrophils. By blocking the CXCR2

signaling pathway, AZ10397767 can inhibit neutrophil infiltration into the tumor

microenvironment, thereby reducing tumor growth and potentially enhancing the efficacy of

standard chemotherapeutic agents like oxaliplatin. These application notes provide detailed

protocols for in vivo experiments using AZ10397767 in a non-small cell lung cancer xenograft

model, both as a monotherapy and in a potential combination with oxaliplatin.

Mechanism of Action: CXCR2 Signaling Pathway
AZ10397767 exerts its anti-tumor effects by disrupting the CXCL8/CXCR2 signaling axis,

which plays a critical role in the tumor microenvironment. This pathway is a key driver of

neutrophil recruitment and activation, contributing to inflammation-driven cancer progression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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